Cas no 20074-67-3 (tetrachloropyridazine)
Tetrachloropyridazine is a versatile organic compound known for its unique chemical properties. It offers high stability, making it suitable for various applications. Its planar structure and four chlorine substituents contribute to its reactivity and compatibility with different reaction media. Tetrachloropyridazine is employed in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals due to its ease of functionalization and ability to form stable conjugates.
tetrachloropyridazine structure
Product Name:tetrachloropyridazine
CAS No:20074-67-3
MF:C4Cl4N2
MW:217.868196487427
MDL:MFCD00233940
CID:277460
PubChem ID:251028
Update Time:2025-06-20
tetrachloropyridazine Chemical and Physical Properties
Names and Identifiers
-
- Perchloropyridazine
- 3,4,5,6-TETRACHLOROPYRIDAZINE
- 3,4,5,6-tetrachloro-Pyridazine
- Pyridazine,3,4,5,6-tetrachloro-
- TETRACHLOROPYRIDAZINE
- 3,4,5,6-Tetrachlorpyridazin
- Pyridazine,tetrachloro
- Tetrachlor-pyridazin
- Pyridazine, tetrachloro-
- XTKMAPVHLBPKPE-UHFFFAOYSA-N
- NSC71101
- NCIOpen2_004525
- 0313AB
- SBB095483
- Pyridazine, 3,4,5,6-tetrachloro-
- ZB015369
- Z1269196603
- DS-14645
- AKOS016007599
- NSC-71101
- SCHEMBL2178096
- DTXSID60290804
- EN300-107242
- AC-907/25004257
- MFCD00233940
- C73806
- 20074-67-3
- InChI=1/C4Cl4N2/c5-1-2(6)4(8)10-9-3(1)
- CS-0148189
- tetrachloropyridazine
-
- MDL： MFCD00233940
- Inchi： 1S/C4Cl4N2/c5-1-2(6)4(8)10-9-3(1)7
- InChI Key： XTKMAPVHLBPKPE-UHFFFAOYSA-N
- SMILES： ClC1=C(N=NC(=C1Cl)Cl)Cl
Computed Properties
- Exact Mass: 215.88200
- Monoisotopic Mass: 215.881559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8
- XLogP3: 3
Experimental Properties
- Melting Point: 87-89
- Boiling Point: 353.3℃ at 760 mmHg
- PSA: 25.78000
- LogP: 3.09020
tetrachloropyridazine Security Information
- Signal Word：Danger
- Hazard Statement： H301-H315-H318-H335
- Warning Statement： P261-P280-P301+P310-P305+P351+P338
- PackingGroup：Ⅲ
- Storage Condition：Inert atmosphere,2-8°C(BD81499)
tetrachloropyridazine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tetrachloropyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FV733-200mg |
tetrachloropyridazine |
20074-67-3 | 95+% | 200mg |
136.0CNY | 2021-07-12 | |
| TRC | T865255-10mg |
3,4,5,6-tetrachloropyridazine |
20074-67-3 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T865255-50mg |
3,4,5,6-tetrachloropyridazine |
20074-67-3 | 50mg |
$ 185.00 | 2022-06-02 | ||
| TRC | T865255-100mg |
3,4,5,6-tetrachloropyridazine |
20074-67-3 | 100mg |
$ 295.00 | 2022-06-02 | ||
| Chemenu | CM120425-1g |
Perchloropyridazine |
20074-67-3 | 95% | 1g |
$122 | 2021-08-06 | |
| Chemenu | CM120425-5g |
Perchloropyridazine |
20074-67-3 | 95% | 5g |
$337 | 2021-08-06 | |
| Chemenu | CM120425-10g |
Perchloropyridazine |
20074-67-3 | 95% | 10g |
$552 | 2021-08-06 | |
| Chemenu | CM120425-1g |
Perchloropyridazine |
20074-67-3 | 95% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM120425-5g |
Perchloropyridazine |
20074-67-3 | 95% | 5g |
$*** | 2023-03-31 | |
| Apollo Scientific | OR6953-1g |
Tetrachloropyridazine |
20074-67-3 | 98+% | 1g |
£28.00 | 2025-03-21 |
tetrachloropyridazine Related Literature
-
1. Polyfluoro-heterocyclic compounds. Part XII. Preparation and nucleophilic substitution of tetrafluoropyridazineR. D. Chambers,J. A. H. MacBride,W. K. R. Musgrave J. Chem. Soc. C 1968 2116
-
Vakhid A. Mamedov RSC Adv. 2016 6 42132
-
3. Polyfluoroheterocyclic compounds. Part XXIV. Thermal elimination of molecular nitrogen from polyfluoro- and polychloro-pyridazinesRichard D. Chambers,Michael Clark,J. A. Hugh MacBride,W. Kenneth R. Musgrave,Krishna C. Srivastava J. Chem. Soc. Perkin Trans. 1 1974 125
-
4. Polyfluoroheterocyclic compounds. Part XV. Formation and nucleophilic substitution of polyfluoropyridazinium cationsR. D. Chambers,J. A. H. MacBride,W. K. R. Musgrave J. Chem. Soc. C 1968 2989
-
5. Reaction mechanisms Part (iii) Polar reactionsAnnMarie C. O’Donoghue,Chukwuemeka Isanbor Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2009 105 310
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